Cas no 1785324-31-3 (1H-Pyrazole, 5-bromo-1-(cyclobutylmethyl)-)

• Product Name: 1H-Pyrazole, 5-bromo-1-(cyclobutylmethyl)-
• CAS No: 1785324-31-3
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5263768
• Update Time: 2025-09-27

1H-Pyrazole, 5-bromo-1-(cyclobutylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-1-(cyclobutylmethyl)-

• Inchi： 1S/C8H11BrN2/c9-8-4-5-10-11(8)6-7-2-1-3-7/h4-5,7H,1-3,6H2
• InChI Key： MNICIWPLQRRCKM-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)C(Br)=CC=N1

Additional information on 1H-Pyrazole, 5-bromo-1-(cyclobutylmethyl)-

1H-Pyrazole, 5-Bromo-1-(Cyclobutylmethyl) (CAS No. 1785324-31-3)

1H-Pyrazole, 5-bromo-1-(cyclobutylmethyl) is a heterocyclic organic compound with the CAS registry number 1785324-31-3. This compound belongs to the pyrazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of a bromine atom at the 5-position and a cyclobutylmethyl group at the 1-position makes this compound unique in terms of its chemical structure and potential applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of such complex molecules, paving the way for their exploration in various fields.

The pyrazole ring system is well-known for its versatility in organic synthesis and its ability to participate in a wide range of chemical reactions. The substitution pattern of 1H-pyrazole, 5-bromo-1-(cyclobutylmethyl) suggests that it could serve as a valuable intermediate in the construction of bioactive molecules. The bromine atom at the 5-position provides an excellent site for further functionalization, such as nucleophilic substitution or coupling reactions, while the cyclobutylmethyl group introduces steric bulk and potential for additional reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have reported that certain pyrazole-containing compounds exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. The unique electronic properties of the pyrazole ring, combined with the substituents on this molecule, make it a promising candidate for exploring new therapeutic agents. Furthermore, the cyclobutane ring within the cyclobutylmethyl group could impart rigidity to the molecule, potentially enhancing its binding affinity to target proteins.

In terms of synthesis, 1H-pyrazole, 5-bromo-1-(cyclobutylmethyl) can be prepared via various routes. One common approach involves the reaction of a suitable bromopyrazole with a cyclobutylmethyl electrophile under appropriate conditions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of such syntheses. These developments have made it possible to produce high-purity samples of this compound for further research and application.

The application potential of this compound extends beyond medicinal chemistry. Pyrazole derivatives are also being explored in materials science for their potential use in organic electronics. The aromaticity and conjugation within the pyrazole ring could contribute to desirable electronic properties, making this compound a candidate for applications in semiconductors or optoelectronic devices. Additionally, the presence of a bromine atom could facilitate further functionalization to tailor electronic properties according to specific requirements.

From an environmental standpoint, understanding the fate and behavior of compounds like 1H-pyrazole, 5-bromo-1-(cyclobutylmethyl) is crucial for assessing their safety and sustainability. Recent studies have focused on evaluating the biodegradation pathways and toxicological profiles of such compounds. These efforts aim to ensure that their use in various applications does not pose significant risks to ecosystems or human health.

In conclusion, 1H-pyrazole, 5-bromo-1-(cyclobutylmethyl) (CAS No. 1785324-31-3) represents a fascinating example of how modern synthetic chemistry can yield complex molecules with diverse functional groups. Its unique structure positions it as a valuable building block for exploring new drug candidates and advanced materials. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.